2-Methylallylamine hydrochloride
Overview
Description
2-Methylallylamine hydrochloride, also known as 2-Methyl-2-propen-1-amine hydrochloride, is an organic compound with the molecular formula C4H10ClN . It has a molecular weight of 107.58 . It is used as a reactant in the preparation of various compounds .
Synthesis Analysis
This compound is used as a reactant in the preparation of platinum cyclometalated N-heterocyclic carbene complexes with chiral phosphines as catalysts . It is also used in the preparation of oxoazetidinylbutenyl acetamides via rhodium-catalyzed hydroformylation .Molecular Structure Analysis
The linear formula of this compound is H2C=C(CH3)CH2NH2 · HCl . The structure of this compound includes a hydrochloride group attached to a 2-methylallylamine molecule .Chemical Reactions Analysis
This compound is an alkylating agent that reacts with nucleophilic groups . It has been used in the synthesis of various compounds, including platinum cyclometalated N-heterocyclic carbene complexes and oxoazetidinylbutenyl acetamides .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 179-184 °C . The boiling point is 83.5ºC at 760mmHg .Scientific Research Applications
Raman Spectra Analysis
2-Methylallylamine hydrochloride has been analyzed using Raman spectroscopy. This method provides insights into the molecular structure and bonding, particularly focusing on the vibrations of the positively charged ammonium ion. Such spectroscopic studies are crucial in understanding the molecular characteristics of compounds like this compound (Edsall, 1937).
Chemical Synthesis
In the realm of chemical synthesis, this compound has been used as a reactant. For example, it reacts with Platinum(II) chloride to form specific platinum compounds, demonstrating its utility in organometallic chemistry (Kliegman & Cope, 1969).
Environmental Chemistry
In environmental chemistry, the effects of hydroxylamine salts, including hydroxylamine hydrochloride, have been studied for pollutant degradation. This research highlights the role of such compounds in enhancing the degradation efficiency in various chemical systems (Li et al., 2021).
Pharmacological Applications
In pharmacology, research has been conducted on compounds similar to this compound, exploring their effects on human physiology. Such studies provide valuable insights into potential therapeutic applications of related compounds (Myerson & Thau, 1937).
Analytical Chemistry
This compound has also been studied in analytical chemistry. Techniques like electrochemical determination have been explored for compounds like ranitidine hydrochloride, where the electroactivity of similar compounds is investigated for analytical applications (Ming, 2013).
Mechanism of Action
Target of Action
2-Methylallylamine hydrochloride, also known as 2-methylprop-2-en-1-amine Hydrochloride, is primarily an alkylating agent . It targets both DNA and RNA viruses by reacting with nucleophilic groups on the virus’s protein coat .
Mode of Action
The compound interacts with its targets by reacting with the nucleophilic groups on the virus’s protein coat . This interaction inhibits the replication of both DNA and RNA viruses . Additionally, this compound also inhibits protease activity, which may be due to its chlorine atom .
Biochemical Pathways
The compound’s ability to inhibit the replication of dna and rna viruses suggests that it likely affects the viral replication pathways .
Result of Action
The primary molecular and cellular effect of this compound’s action is the inhibition of viral replication . By reacting with nucleophilic groups on the virus’s protein coat, the compound prevents the replication of both DNA and RNA viruses .
Safety and Hazards
2-Methylallylamine hydrochloride is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and using personal protective equipment .
Future Directions
Biochemical Analysis
Biochemical Properties
It’s known to be used as a reactant in the preparation of various compounds, including platinum cyclometalated N-heterocyclic carbene complexes with chiral phosphines, oxoazetidinylbutenyl acetamides via rhodium-catalyzed hydroformylation, and highly monodisperse polymeric particles incorporating polymerizable perylene-bisimide fluorophore .
Cellular Effects
It has been shown to inhibit the replication of both DNA and RNA viruses by reacting with nucleophilic groups on the virus’s protein coat .
Properties
IUPAC Name |
2-methylprop-2-en-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N.ClH/c1-4(2)3-5;/h1,3,5H2,2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOXCSDPJYGPYFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00474606 |
Source
|
| Record name | 2-Methylallylamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00474606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
107.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
28148-54-1 |
Source
|
| Record name | 2-Methylallylamine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00474606 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Methylallylamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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